Cas no 5595-15-3 (5-methyl-1,2,4triazolo4,3-apyridin-3-amine)

• Product Name: 5-methyl-1,2,4triazolo4,3-apyridin-3-amine
• CAS No: 5595-15-3
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD18073211
• CID: 1595927
• PubChem ID: 253505
• Update Time: 2025-07-31

5-methyl-1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 5-methyl[1,2,4]triazolo[4,3-a]pyridin-3-amine
• NCIOpen2_000723
• AC1L5O9K
• 3-Amino-5-methyl-s-triazolo&lt
• 4,3-a&gt
• pyridin
• AR-1G8744
• 5-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ylamine
• AC1Q4YIS
• NSC76485
• CTK5A4410
• 3-Amino-4-methyl-s-triazolo&lt
• 3-Amino-5-methyl-1,2,4-triazolo[4,3-a]pyridine
• 3-Amino-4-methyl-s-triazolo<4,3-a>pyridin
• 3-Amino-5-methyl-s-triazolo<4,3-a>pyridin
• 5-methyl-1,2,4triazolo4,3-apyridin-3-amine
• 5595-15-3
• NSC 76485
• NSC-76485
• EN300-866737
• SCHEMBL16559761
• AKOS006340756
• s-Triazolo[4,3-a]pyridine, 3-amino-5-methyl-
• YPKWGJNGPQESDL-UHFFFAOYSA-N
• s-Triazolo[4, 3-amino-5-methyl-
• DTXSID10291568
• 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3-ylamine #

• MDL： MFCD18073211
• Inchi： 1S/C7H8N4/c1-5-3-2-4-6-9-10-7(8)11(5)6/h2-4H,1H3,(H2,8,10)
• InChI Key： YPKWGJNGPQESDL-UHFFFAOYSA-N
• SMILES： N12C(N)=NN=C1C=CC=C2C

Computed Properties

• Exact Mass: 148.07500
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21000
• LogP: 1.20110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines